4-cyano-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-cyano-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H15N3O3S/c1-24-16-8-7-14(9-17(16)25-2)15-11-26-19(21-15)22-18(23)13-5-3-12(10-20)4-6-13/h3-9,11H,1-2H3,(H,21,22,23)
• InChI Key: NKIHWXKBACVACP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)C#N)OC
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

“4-cyano-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)benzamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of cyanoacetamide derivatives, such as “4-cyano-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)benzamide”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). The 1H-NMR and 13C-NMR data provided valuable information about the structure of the compound.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have shown promise as antiviral agents. For instance:

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Antidiabetic and Antimalarial Applications

While specific studies on our compound are lacking, indole derivatives have been explored for antidiabetic and antimalarial effects.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could be a potential target for this compound.

Mode of Action

This interaction could potentially involve binding to the target receptors, thereby modulating their activity .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound could potentially affect a variety of biochemical pathways.

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound could potentially have a range of effects at the molecular and cellular level .

Future Directions

The future directions for “4-cyano-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)benzamide” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications. Given the diverse biological activities of thiazole derivatives, these compounds have the potential to be explored for newer therapeutic possibilities.